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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B610962

For Researchers, Scientists, and Drug Development Professionals

The differentiation of T helper (Th) cells, particularly the balance between pro-inflammatory
Th17 cells and anti-inflammatory regulatory T (Treg) cells, is a critical determinant in the
pathogenesis of autoimmune diseases. Consequently, small molecules that can modulate this
process are of significant therapeutic interest. This guide provides a detailed comparison of two
such compounds: SR1555 hydrochloride, a synthetic RORyt inverse agonist, and ursolic acid,
a natural pentacyclic triterpenoid. We will objectively compare their performance based on
available experimental data, provide detailed experimental methodologies, and visualize the
key signaling pathways.

Quantitative Data Presentation

The following table summarizes the quantitative effects of SR1555 hydrochloride and ursolic
acid on key markers of Th17 and Treg cell differentiation. Data has been compiled from
separate in vitro studies and should be interpreted with consideration of the different
experimental conditions.
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Parameter SR1555 Hydrochloride Ursolic Acid
Retinoic acid receptor-related Signal transducer and activator
Target orphan nuclear receptor y of transcription 3 (STAT3),

(RORyD)[1][2]

RORVY[3][4]

Effect on Th17 Differentiation

Inhibition[1][2]

Inhibition[3][4]

IL-17 Expression

>70% inhibition of 1117a gene
expression in EL4 cells at 10
HM[2]

Significant decrease in IL-17A
concentration with 1 uM and 4
UM treatment in differentiating
naive CD4+ T cells[3]

RORyt Expression

Suppression of Rorc gene

expression[2]

Significant decrease in RORyt
MRNA and protein expression
with 1 uM and 4 uM

treatment[3]

p-STAT3 Levels

Not directly reported

Evident downregulation of p-
STAT3 protein levels[3]

Effect on Treg Differentiation

Increase in frequency[1][2]

Increase in percentage[3]

Foxp3 Expression

Almost 2-fold increase in
Foxp3+ T cells and increased
Foxp3 gene expression at 10
HM[2]

Dose-dependent increase in
the percentage of Treg cells
with 1 uM and 4 uM

treatment[3]

IC50 Value

~1 puM for RORYy inverse
agonism[1][2]

Not reported for direct RORyt
binding, effects observed at 1-
4 uM on Th17 differentiation[3]

Signaling Pathways

The distinct mechanisms of action of SR1555 hydrochloride and ursolic acid in modulating T

cell differentiation are depicted in the signaling pathway diagrams below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b610962?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4874314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4874314/
https://pubmed.ncbi.nlm.nih.gov/18812028/
https://pubmed.ncbi.nlm.nih.gov/18812028/
https://pubmed.ncbi.nlm.nih.gov/25087995/
https://pubmed.ncbi.nlm.nih.gov/25087995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181629/
https://www.benchchem.com/product/b610962#sr1555-hydrochloride-vs-ursolic-acid-in-t-cell-differentiation
https://www.benchchem.com/product/b610962#sr1555-hydrochloride-vs-ursolic-acid-in-t-cell-differentiation
https://www.benchchem.com/product/b610962#sr1555-hydrochloride-vs-ursolic-acid-in-t-cell-differentiation
https://www.benchchem.com/product/b610962#sr1555-hydrochloride-vs-ursolic-acid-in-t-cell-differentiation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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